Cas no 1361507-65-4 (5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361507-65-4
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4995543
• Update Time: 2025-11-01

5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-10-4-2-7(11(15)12(10)16)8-5-6(20(21)22)1-3-9(8)13(17,18)19/h1-5H
• InChI Key： JQUKYPFQHIDWKO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=CC=1C(F)(F)F)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361507-65-4)

The compound 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361507-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its nitro and trifluoromethyl functional groups, has shown promising potential in various applications, including drug development and agrochemical research. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl, highlighting its efficient production via palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the presence of the nitro group was found to enhance its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

In the context of biological activity, recent research has investigated the compound's potential as an inhibitor of key enzymatic targets. A preprint from BioRxiv reported that 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl exhibits moderate inhibitory effects against cytochrome P450 enzymes, which are critical in drug metabolism. This finding suggests its possible role in modulating drug-drug interactions, although further in vivo studies are required to validate these effects.

Another notable application of this compound lies in agrochemical research. A 2024 study in Pest Management Science demonstrated its efficacy as a precursor for novel herbicides. The trifluoromethyl group was found to enhance the compound's lipophilicity, facilitating its uptake by plant tissues and improving its herbicidal activity. These findings underscore the versatility of 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl in both pharmaceutical and agricultural domains.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Recent computational studies, as reported in the Journal of Chemical Information and Modeling, have employed molecular docking and dynamics simulations to predict its binding affinities and metabolic pathways. These efforts aim to guide the design of derivatives with improved bioavailability and reduced toxicity.

In conclusion, 5'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl (CAS: 1361507-65-4) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Ongoing studies continue to unravel its mechanisms of action and applications, paving the way for its future development in drug discovery and agrochemical innovation.